1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole

• IUPAC Name: 1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1,2,4-triazole
• InChI: InChI=1S/C12H14ClN3O/c1-9-5-11(13)6-10(2)12(9)17-4-3-16-8-14-7-15-16/h5-8H,3-4H2,1-2H3
• InChI Key: UVTKGJOKVIJPNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1OCCN2C=NC=N2)C)Cl
• Molecular Formula: C12H14ClN3O
• Molecular Weight: 251.71 g/mol

Description

1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole is a chemical compound that belongs to the class of triazole compounds. It has been extensively studied for its potential use in various scientific research applications. In

Mechanism of Action

The mechanism of action of 1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole involves the inhibition of various enzymes and proteins. It has been found to inhibit the activity of cytochrome P450, which is involved in the metabolism of various drugs and toxins. It has also been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole has been found to have various biochemical and physiological effects. It has been found to inhibit the growth of various microorganisms, including fungi, viruses, and bacteria. It has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole has several advantages for lab experiments. It is readily available and relatively inexpensive. It has also been found to have low toxicity and high stability. However, it has some limitations, including its limited solubility in water and its potential to interact with other compounds.

Future Directions

There are several future directions for the study of 1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole. One potential direction is the study of its potential use in the treatment of cancer and other diseases. Another potential direction is the study of its mechanism of action and its interaction with other compounds. Additionally, further research is needed to explore its potential side effects and toxicity in humans.
Conclusion:
In conclusion, 1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole is a chemical compound that has been extensively studied for its potential use in various scientific research applications. It has been found to have antifungal, antiviral, and antibacterial properties, and has potential uses in the treatment of cancer, diabetes, and other diseases. Further research is needed to explore its potential applications and limitations.

Synthesis Methods

The synthesis of 1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole involves the reaction of 4-chloro-2,6-dimethylphenol with ethylene oxide to form 2-(4-chloro-2,6-dimethylphenoxy)ethanol. This intermediate is then reacted with hydrazine hydrate and sodium hydroxide to form 1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole.

Scientific Research Applications

1-[2-(4-chloro-2,6-dimethylphenoxy)ethyl]-1H-1,2,4-triazole has been studied for its potential use in various scientific research applications. It has been found to have antifungal, antiviral, and antibacterial properties. It has also been studied for its potential use in the treatment of cancer, diabetes, and other diseases.